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(R)-2-Hydroxy-2-phenylpropanoic
Compound Name: J
aci

Cat. No.: B1270345

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-2-Hydroxy-2-phenylpropanoic acid, also known as (R)-(-)-Atrolactic acid, is a chiral
carboxylic acid with significant applications in asymmetric synthesis and potential
pharmacological relevance. This technical guide provides a comprehensive overview of its
chemical identifiers, physicochemical properties, synthesis methodologies, and known
biological activities, presented in a format tailored for the scientific community.

Chemical Identifiers and Physicochemical
Properties

(R)-2-Hydroxy-2-phenylpropanoic acid is a well-characterized compound with established
identifiers and properties. These are crucial for its accurate identification, handling, and
application in research and development.

Table 1: Chemical Identifiers for (R)-2-Hydroxy-2-
phenylpropanoic Acid
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Identifier Value
CAS Number 3966-30-1[1]
IUPAC Name (2R)-2-hydroxy-2-phenylpropanoic acid[1]
(R)-(-)-Atrolactic acid, (R)-alpha-Methylmandelic
Synonyms i
acid
Molecular Formula CoH1003[1]

InChl Key

NWCHELUCVWSRRS-SECBINFHSA-N[1]

SMILES

C--INVALID-LINK--(C(=0)O)clcccccl

Table 2: Physicochemical Data for (R)-2-Hydroxy-2-

phenylpropanoic Acid
Property Value
Molecular Weight 166.17 g/mol [1]
Melting Point 113-119 °C[2]

Optical Rotation

[a]2°/D -49° (c=2 in Water)

pKa

3.467 (for the racemic mixture at 25°C)[3]

Water Solubility

17.04 g/L at 18°C, 21.17 g/L at 25°C (for the
anhydrous racemic mixture)[3]

Appearance

White crystals or powder[2]

Spectral Data

Spectral analysis is fundamental for the structural elucidation and purity assessment of (R)-2-

Hydroxy-2-phenylpropanoic acid. Below are representative spectral data for the racemic

compound, atrolactic acid.

Table 3: Spectral Data for Atrolactic Acid (Racemic)
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Spectrum Type Key Peaks/Signals

Data for the racemic mixture is available and

indicates the presence of the carboxylic acid,

13C NMR
quaternary alpha-carbon, methyl, and phenyl
carbons.
Spectra for the racemic mixture show
IR characteristic absorptions for the hydroxyl,
carbonyl, and aromatic functional groups.
Electron ionization mass spectra are available
Mass Spec

for atrolactic acid.[4]

Experimental Protocols

The stereospecific synthesis of (R)-2-Hydroxy-2-phenylpropanoic acid is crucial for its
application in enantioselective processes and for the evaluation of its specific biological

activities.

Stereospecific Synthesis

A key method for the synthesis of (R)-2-Hydroxy-2-phenylpropanoic acid involves the
degradation of carbohydrate derivatives that possess a benzylic center with a known absolute
configuration. A detailed protocol has been described by Inch, Ley, and Rich in the Journal of
the Chemical Society C: Organic (1968). While the full experimental text is not provided here,
the general workflow is outlined below.
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Caption: General workflow for the stereospecific synthesis.

Biological Activity and Signaling Pathways

While research into the specific biological roles of (R)-2-Hydroxy-2-phenylpropanoic acid is
ongoing, studies on the related compound, (S)-2-Hydroxy-2-phenylpropanoic acid, suggest
potential anti-inflammatory and analgesic properties.[5] This activity is likely mediated through
the inhibition of prostaglandin synthesis.[5] Phenylpropanoic acids, as a class, are known to
interact with various biological targets, including cyclooxygenase (COX) enzymes. Ibuprofen, a
well-known nonsteroidal anti-inflammatory drug (NSAID), is a 2-phenylpropanoic acid derivative
that functions by inhibiting COX-1 and COX-2.[6]

Hypothesized Mechanism of Action: Inhibition of the
Cyclooxygenase (COX) Pathway

Based on the activity of related compounds, it is hypothesized that (R)-2-Hydroxy-2-
phenylpropanoic acid may exert anti-inflammatory effects by inhibiting the COX pathway,
thereby reducing the production of prostaglandins which are key mediators of inflammation and
pain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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